(E)-4-((2-(4-(6-bromo-2-oxo-2H-chromen-3-yl)thiazol-2-yl)-2-cyanovinyl)amino)-N-carbamoylbenzenesulfonamide

• IUPAC Name: [4-[[(E)-2-[4-(6-bromo-2-oxochromen-3-yl)-1,3-thiazol-2-yl]-2-cyanoethenyl]amino]phenyl]sulfonylurea
• InChI: InChI=1S/C22H14BrN5O5S2/c23-14-1-6-19-12(7-14)8-17(21(29)33-19)18-11-34-20(27-18)13(9-24)10-26-15-2-4-16(5-3-15)35(31,32)28-22(25)30/h1-8,10-11,26H,(H3,25,28,30)/b13-10+
• InChI Key: BEJCSGAXXRWZDI-JLHYYAGUSA-N
• Canonical SMILES: C1=CC(=CC=C1NC=C(C#N)C2=NC(=CS2)C3=CC4=C(C=CC(=C4)Br)OC3=O)S(=O)(=O)NC(=O)N
• Isomeric SMILES: C1=CC(=CC=C1N/C=C(\C#N)/C2=NC(=CS2)C3=CC4=C(C=CC(=C4)Br)OC3=O)S(=O)(=O)NC(=O)N
• Molecular Formula: C22H14BrN5O5S2
• Molecular Weight: 572.4 g/mol

Description

(E)-4-((2-(4-(6-bromo-2-oxo-2H-chromen-3-yl)thiazol-2-yl)-2-cyanovinyl)amino)-N-carbamoylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H14BrN5O5S2 and its molecular weight is 572.41. The purity is usually 95%.
BenchChem offers high-quality (E)-4-((2-(4-(6-bromo-2-oxo-2H-chromen-3-yl)thiazol-2-yl)-2-cyanovinyl)amino)-N-carbamoylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-4-((2-(4-(6-bromo-2-oxo-2H-chromen-3-yl)thiazol-2-yl)-2-cyanovinyl)amino)-N-carbamoylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antiproliferative Agents

Compounds containing benzenesulfonamide derivatives, including those with thiazoles, 2-oxo-2H-chromene, and other biologically active moieties, have been synthesized and evaluated for their antimicrobial and antiproliferative activities. For instance, the design and synthesis of N-ethyl-N-methylbenzenesulfonamide derivatives demonstrated significant cytotoxic activity against human cell lines, such as lung (A-549) and liver carcinoma (HepG2) cells, indicating potential for cancer therapy applications (Shimaa M. Abd El-Gilil, 2019).

Photodynamic Therapy for Cancer Treatment

The development of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base demonstrated high singlet oxygen quantum yield, making them potential candidates for photodynamic therapy in cancer treatment. These compounds exhibited good fluorescence properties and appropriate photodegradation quantum yield, crucial for Type II mechanisms in photodynamic therapy (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).

Antihypertensive Agents

The synthesis and reactions of certain sulfonamide derivatives have been explored for their potential as antihypertensive α-blocking agents, showcasing the versatility of sulfonamide-based compounds in therapeutic applications beyond antimicrobial and anticancer activities (B. F. Abdel-Wahab, S. F. Mohamed, A. Amr, M. Abdalla, 2008).